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Enzymes of De Novo Palmitic Acid Synthesis

The table below summarizes the core enzymatic activities involved in each step of the palmitic acid synthesis

cycle [1] [2] [3].

Step & Role Enzyme Name Reaction Catalyzed Key Features / Notes

Loading &
Activation

Acetyl-CoA
Carboxylase (ACC) [3]

Converts acetyl-CoA
to malonyl-CoA
using ATP and CO₂

[4].

Rate-limiting step; biotin-
dependent; allosterically regulated

by citrate (activator) and palmitoyl-
CoA (inhibitor) [1] [3].

^ Malonyl-CoA:ACP
Transacylase

(FabD/MAT) [1] [5]

Transfers the malonyl
group from malonyl-

CoA to Acyl Carrier
Protein (ACP).

Prepares the 2-carbon unit for
chain elongation [5].

Chain
Elongation
Cycle

β-Ketoacyl-ACP
Synthase

(KS/FabB/FabF) [1]

Condenses the
growing acyl-ACP

with malonyl-ACP.

Extends the carbon chain by 2
carbons; releases CO₂ [1] [2].
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Step & Role Enzyme Name Reaction Catalyzed Key Features / Notes

^ β-Ketoacyl-ACP
Reductase (KR/FabG)

[1] [5]

Reduces the β-keto
group to a β-hydroxy

group.

Uses NADPH as the electron donor
[1].

^ β-Hydroxyacyl-ACP

Dehydratase
(HD/FabA/FabZ) [1] [5]

Removes a water

molecule to form a
trans-2-enoyl-ACP.

Introduces a double bond [1].

^ Enoyl-ACP Reductase
(ER/FabI) [1] [5]

Reduces the double
bond to a single

bond.

Produces a fully saturated acyl-
ACP; uses NADPH [1].

Termination Thioesterase (TE) [5]

[2]

Hydrolyzes the

thioester bond
between the finished

fatty acid and ACP.

Releases palmitic acid (16:0);
determines chain length [5].

Central
Carrier

Acyl Carrier Protein

(ACP) [1] [5]

Carries the growing

fatty acid chain.

Contains a phosphopantetheine

prosthetic group; shuttles substrate
between enzymatic domains [5].

Workflow of Fatty Acid Synthesis

The diagram below illustrates the cyclic sequence of reactions catalyzed by the FAS enzyme complex to

produce palmitic acid.

Start Acetyl-CoA & Malonyl-CoA
(Loading Step)

Priming Endβ-Ketoacyl-ACP
(Condensation by KS)

KS β-Hydroxyacyl-ACP
(Reduction by KR, NADPH)

KR trans-2-Enoyl-ACP
(Dehydration by HD)

HD Acyl-ACP (C(n+2))
(Reduction by ER, NADPH)

ER
Chain = C16?

(Release by TE)

Cycle Continues
(C to C)
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From Palmitic Acid to 2-Keto Palmitic Acid
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Standard FAS produces saturated palmitic acid. Synthesis of 2-keto palmitic acid (which has a keto group at

the second carbon) likely requires modifications to the standard pathway or entirely different enzymatic

machinery.

Potential Pathway 1: Type II FAS and Dedicated Enzymes - In bacterial systems, a specific

ketoacyl-ACP synthase (KS) might utilize a unique substrate or a dedicated enzyme like a desaturase
or oxidase could introduce the keto group after the standard elongation cycle [1] [5].

Potential Pathway 2: Polyketide Synthase (PKS) Pathways - PKSs are enzymatic assembly lines
related to FAS. A key difference is that PKSs often do not fully reduce the β-keto group after

condensation, allowing intermediates like 2-keto acids to be incorporated or retained [2]. Engineering
a PKS module could be a viable strategy.

Experimental and Research Considerations

For researchers aiming to produce 2-keto palmitic acid, the following approaches based on general

metabolic engineering principles are suggested:

Host Engineering: Use model organisms like E. coli or S. cerevisiae with well-characterized Type II
FAS [5]. Inactivate the reduction cycle enzymes (KR, ER) in specific modules to halt processing at the

β-ketoacyl-ACP stage [2].
Enzyme Discovery & Engineering: Screen for specialized KS domains with altered substrate

specificity or ketoacyl-ACP processing enzymes. Employ site-directed mutagenesis and protein
dynamic simulations to engineer existing enzymes [6].

Analytical Verification: Confirm successful production using Liquid Chromatography-Mass
Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to detect the distinct

molecular weight and fragmentation pattern of 2-keto palmitic acid.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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